Cas no 63463-27-4 (4,7-Dihydroxyquinoline-3-carboxylic acid)

• Product Name: 4,7-Dihydroxyquinoline-3-carboxylic acid
• CAS No: 63463-27-4
• MF: C₁₀H₇NO₄
• MW: 205.166882753372
• MDL: MFCD22376721
• CID: 960275
• PubChem ID: 5384118
• Update Time: 2025-11-02

4,7-Dihydroxyquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,7-Dihydroxyquinoline-3-carboxylic acid
• 4,7-dihydroxy-3-Quinolinecarboxylic acid
• 7-hydroxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• 7-hydroxy-4-oxo-1H-quinoline-3-carboxylic acid
• 4,7-Dihydroxychinolin-3-carbonsaeure
• AC1NTMKM
• ACT10430
• ANW-62626
• CHEMBL138027
• CTK5B9340
• NSC306962
• 63463-27-4
• NSC 306962
• DTXSID20212885
• BDBM50404707
• SB71128
• 4,7-Dihydroxyquinoline-3-carboxylicacid
• DA-19496

• MDL： MFCD22376721
• Inchi： 1S/C10H7NO4/c12-5-1-2-6-8(3-5)11-4-7(9(6)13)10(14)15/h1-4,12H,(H,11,13)(H,14,15)
• InChI Key： KSGSZGACXQALEU-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CNC2C=C(C=CC=21)O

Computed Properties

• Exact Mass: 205.03751
• Monoisotopic Mass: 205.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 86.6Ų

Experimental Properties

• PSA: 86.63
• LogP: 1.34420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 4,7-Dihydroxyquinoline-3-carboxylic acid

4,7-Dihydroxyquinoline-3-carboxylic acid (CAS No. 63463-27-4): A Comprehensive Review of Its Properties and Applications

4,7-Dihydroxyquinoline-3-carboxylic acid (CAS No. 63463-27-4) is a quinoline derivative with significant interest in pharmaceutical and biochemical research. This compound, characterized by its hydroxyquinoline backbone and carboxylic acid functional group, has garnered attention due to its potential applications in drug development and material science. Researchers are increasingly exploring its role as a chelation agent and fluorescence probe, aligning with current trends in bioimaging and metal ion detection technologies.

The structural uniqueness of 4,7-Dihydroxyquinoline-3-carboxylic acid lies in its dual hydroxyl groups at positions 4 and 7, which enhance its water solubility and metal-binding capacity. These properties make it a promising candidate for antioxidant studies, a hot topic in anti-aging and skincare research. Recent studies suggest its potential in modulating oxidative stress, a key focus area in neurodegenerative disease research, as evidenced by growing Google Scholar citations for "quinoline antioxidants" and "neuroprotective agents".

From a synthetic chemistry perspective, 63463-27-4 serves as a valuable building block for more complex heterocyclic systems. Its carboxylic acid moiety allows for easy derivatization, addressing the pharmaceutical industry's demand for structure-activity relationship (SAR) studies. This aligns with frequent search queries like "quinoline derivatives synthesis" and "medicinal chemistry scaffolds", reflecting the compound's relevance in modern drug discovery pipelines.

Analytical applications of 4,7-Dihydroxyquinoline-3-carboxylic acid have expanded with advancements in spectroscopic techniques. Its distinct UV-Vis absorption profile (often searched as "quinoline UV spectrum") makes it useful for photophysical studies, while its fluorescence properties are being investigated for sensor development - a trending topic in analytical chemistry forums. The compound's stability under physiological pH conditions (a frequently asked question in research communities) further enhances its utility in biological assays.

In material science, the planar aromatic structure of this quinoline derivative facilitates π-π stacking interactions, making it interesting for organic electronics applications. This connects with emerging searches for "quinoline-based semiconductors" and "molecular electronics". The compound's ability to form coordination polymers with transition metals is another active research area, particularly for catalytic applications and molecular recognition systems.

Quality control aspects of CAS 63463-27-4 remain crucial, with analytical methods like HPLC purity testing and mass spectrometry characterization being common discussion points in technical forums. The compound's storage stability (a practical concern for researchers) and optimal solubility conditions are frequently addressed in product specifications, reflecting user needs for reliable experimental reproducibility.

Environmental considerations of 4,7-Dihydroxyquinoline-3-carboxylic acid have gained attention following increased regulatory focus on green chemistry principles. Its biodegradation pathways and ecotoxicity profile are subjects of ongoing investigation, responding to search trends like "quinoline environmental impact". This aligns with the broader pharmaceutical industry's shift toward sustainable synthesis methods.

The commercial availability of 63463-27-4 from multiple suppliers has made it accessible for diverse research applications. However, variations in technical specifications between vendors (a common user concern) necessitate careful evaluation of certificates of analysis - a key consideration for researchers comparing "high purity quinoline derivatives" across suppliers.

Future research directions for 4,7-Dihydroxyquinoline-3-carboxylic acid may explore its potential in combination therapies, particularly in antimicrobial applications where quinoline scaffolds show historical significance. The compound's structure-optimization potential makes it relevant to current discussions about drug resistance and multi-target therapeutics, frequently searched topics in medicinal chemistry.

From a safety perspective, proper handling of 4,7-Dihydroxyquinoline-3-carboxylic acid requires standard laboratory precautions, with particular attention to its pH-dependent properties. While not classified as hazardous under standard regulations, its material safety data (a routinely searched document) should always be consulted before experimental work, reflecting the research community's emphasis on laboratory safety protocols.